![molecular formula C10H14ClNO2 B1471005 (3-Dimethylamino-phenyl)-acetic acid hydrochloride CAS No. 1373223-10-9](/img/structure/B1471005.png)
(3-Dimethylamino-phenyl)-acetic acid hydrochloride
Overview
Description
“(3-Dimethylamino-phenyl)-acetic acid hydrochloride” is a chemical compound with the CAS Number: 1373223-10-9. It has a molecular weight of 215.68 and its IUPAC name is [3-(dimethylamino)phenyl]acetic acid hydrochloride . The compound is a white solid .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H13NO2.ClH/c1-11(2)9-5-3-4-8(6-9)7-10(12)13;/h3-6H,7H2,1-2H3,(H,12,13);1H
. This code provides a standard way to encode the compound’s molecular structure.
Physical And Chemical Properties Analysis
“this compound” is a white solid . The 1H NMR data of a similar compound revealed a signal at 2.72 ppm attributed to the methyl protons, and the aromatic protons resonated between 7.1 and 7.98 ppm .
Scientific Research Applications
Pharmacological Properties
- (Barrón et al., 1965): Explores the stimulant and depressant effects in laboratory animals, particularly noting its significant anticonvulsant activity.
Potential Antidepressant Agents
- (Clark et al., 1979): Discusses the synthesis of analogues of 3-(dimethylamino)-1,1-diphenyl-2-propanol hydrobromide and their evaluation as potential antidepressants.
Novel Cytotoxic and Anticancer Agent
- (Dimmock et al., 2003): Investigates 2-Dimethylaminomethyl-1-phenyl-2-propen-1-one hydrochloride as a novel cytotoxic and anticancer agent.
Growth and Flowering in Plants
- (Mishra & Pradhan, 1972): Examines the effects of N-dimethylamino succinamic acid on growth, flowering, and stomatal opening of tomato plants.
Antibacterial and Antifungal Activities
- (Swarnkar et al., 2014): Discusses the synthesis of pyrazole derivatives containing N, N-dimethylaniline and their screening for antibacterial and antifungal activities.
Photodynamic Therapy Applications
- (Al-Raqa et al., 2017): Reports on the synthesis of 4-(N,N′-dimethylamino)phenyl substituted lutetium(III) acetate phthalocyanine and its application in photodynamic therapy.
Properties
IUPAC Name |
2-[3-(dimethylamino)phenyl]acetic acid;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2.ClH/c1-11(2)9-5-3-4-8(6-9)7-10(12)13;/h3-6H,7H2,1-2H3,(H,12,13);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZTQEQNUDWUXSM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC(=C1)CC(=O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1373223-10-9 | |
Record name | Benzeneacetic acid, 3-(dimethylamino)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1373223-10-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.